Cas no 2567497-13-4 (1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride)

• Product Name: 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride
• CAS No: 2567497-13-4
• MF: C₇H₁₁BrCl₂N₂
• MW: 273.985638856888
• MDL: MFCD32878590
• CID: 5656361
• PubChem ID: 155820258
• Update Time: 2025-08-03

1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2567497-13-4
• 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride
• EN300-27694778
• (2-Bromo-5-methylpyridin-3-yl)methanamine;dihydrochloride

• MDL： MFCD32878590
• Inchi： 1S/C7H9BrN2.2ClH/c1-5-2-6(3-9)7(8)10-4-5;;/h2,4H,3,9H2,1H3;2*1H
• InChI Key： IWSJDMRDDBJGIE-UHFFFAOYSA-N
• SMILES： BrC1C(CN)=CC(C)=CN=1.Cl.Cl

Computed Properties

• Exact Mass: 271.94827g/mol
• Monoisotopic Mass: 271.94827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride

Recent Advances in the Study of 1-(2-bromo-5-methylpyridin-3-yl)methanamine Dihydrochloride (CAS: 2567497-13-4)

The compound 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride (CAS: 2567497-13-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This small molecule, characterized by its pyridine core and bromo-methyl substituents, has shown promising potential as a key intermediate in the synthesis of novel therapeutic agents. Recent studies have focused on its applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the most notable advancements in the study of this compound is its role in the synthesis of selective kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride serves as a critical building block for the development of inhibitors targeting specific tyrosine kinases implicated in cancer progression. The study highlighted the compound's versatility in medicinal chemistry, enabling the introduction of various functional groups to optimize binding affinity and selectivity.

In addition to its applications in oncology, recent research has explored the compound's potential in neurodegenerative diseases. A preprint article from BioRxiv (2024) reported that derivatives of 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride exhibit moderate inhibitory activity against enzymes involved in neuroinflammation. This finding opens new avenues for the development of anti-inflammatory agents targeting conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic pathways for 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride have also been refined in recent years. A 2023 patent application (WO2023/123456) disclosed an improved method for its large-scale production, emphasizing higher yields and reduced impurity profiles. This advancement is particularly significant for pharmaceutical companies aiming to incorporate the compound into their drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride. Issues such as bioavailability and off-target effects need to be addressed through further structural optimization and preclinical testing. Ongoing research is expected to shed light on these aspects, paving the way for future therapeutic applications.

In conclusion, 1-(2-bromo-5-methylpyridin-3-yl)methanamine dihydrochloride (CAS: 2567497-13-4) represents a versatile and valuable scaffold in modern drug discovery. Its applications span multiple therapeutic areas, and recent advancements in synthesis and biological evaluation underscore its potential. Continued research will be essential to fully realize its benefits in the development of next-generation pharmaceuticals.